Cas no 69388-79-0 (Sulbactam Pivoxil)

• Product Name: Sulbactam Pivoxil
• CAS No: 69388-79-0
• MF: C₁₄H₂₁NO₇S
• MW: 347.384043455124
• CID: 58968
• PubChem ID: 9997821
• Update Time: 2025-06-22

Sulbactam Pivoxil Chemical and Physical Properties

Names and Identifiers

• Sulbactam pivoxyl
• Subbactam pivoxil
• Sulbactam Pivoxil
• 2,2-dimethylpropanoyloxymethyl 3,3-dimethyl-4,4,7-trioxo-4λ⁶-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 1,1-dioxopenicillanic acid pivaloyloxymethyl ester
• Pivoxil sulbactam
• Pivsulbactam
• sulbactam pivaloyl-oxymethyl ester
• 3,3-Dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid (2,2-dimethyl-1-oxopropoxy)methyl ester 4,4-dioxide
• AKOS025310138
• UNII-2X0WTA96KX
• D03706
• MFCD00867003
• CP-47904
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,4,4-dioxide, (2S,5R)-
• (pivaloyloxy)methyl (2S,5R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide
• Sulbactam pivoxil [USAN]
• CHEBI:135467
• Hydroxymethyl (2S,5R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate pivalate (ester), 4,4-dioxide
• CP 47,904
• 69388-79-0
• Q27255724
• CS-0028149
• 2,2-dimethylpropanoyloxymethyl (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• (Pivaloyloxy)methyl Penicillanate S,S-Dioxide
• CP47904
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-, 4,4-dioxide, (2,2-dimethyl-1-oxopropoxy)methyl ester, (2S-cis)-
• CP47,904
• CHEMBL423875
• CP-47,904
• SCHEMBL635112
• (2S,5R)-(Pivaloyloxy)methyl3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate4,4-dioxide
• HY-108288
• E75950
• CP 47904
• Sulbactam pivoxil (USAN)
• PIVSULBACTAM [MART.]
• (2S,5R)-(Pivaloyloxy)methyl 3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide
• PIVSULBACTAM [WHO-DD]
• 2X0WTA96KX
• CP 47904; Unasyn Oral
• AS-13808

• MDL： MFCD00867003
• Inchi： 1S/C14H21NO7S/c1-13(2,3)12(18)22-7-21-11(17)10-14(4,5)23(19,20)9-6-8(16)15(9)10/h9-10H,6-7H2,1-5H3/t9-,10+/m1/s1
• InChI Key： OHPVYKXTRACOSQ-ZJUUUORDSA-N
• SMILES： S1([C@@H]2CC(N2[C@@H](C(=O)OCOC(C(C)(C)C)=O)C1(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 347.10400
• Monoisotopic Mass: 347.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 103-107°C
• Boiling Point: 537.5±50.0 °C at 760 mmHg
• Flash Point: 278.9±30.1 °C
• Refractive Index: 1.538
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 115.43000
• LogP: 1.22910
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Sulbactam Pivoxil Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature